Cas no 1021091-21-3 (5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide
• CAS No: 1021091-21-3
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 5918019
• PubChem ID: 42138825
• Update Time: 2025-06-10

5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide
• 5-chloro-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, 5-chloro-N-[3-(6-oxo-3-phenyl-1(6H)-pyridazinyl)propyl]-
• VU0637315-1
• 1021091-21-3
• AKOS024500326
• F5148-0051
• 5-chloro-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide

• Inchi： 1S/C17H16ClN3O3S2/c18-15-8-10-17(25-15)26(23,24)19-11-4-12-21-16(22)9-7-14(20-21)13-5-2-1-3-6-13/h1-3,5-10,19H,4,11-12H2
• InChI Key： CPQPIZCKGXUMNV-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=C(C3=CC=CC=C3)C=CC2=O)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 409.0321614g/mol
• Monoisotopic Mass: 409.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide

Introduction to 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide and Its Significance in Modern Chemical Biology

5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide, identified by its CAS number 1021091-21-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The compound’s molecular framework integrates several pharmacophoric elements, including a thiophene ring, a sulfonamide moiety, and a propyl chain linked to a dihydropyridazine core, which collectively contribute to its distinctive chemical and biological properties.

The thiophene scaffold is a well-established motif in medicinal chemistry, renowned for its presence in numerous bioactive molecules. Its aromaticity and ability to engage in π-stacking interactions make it a valuable component in drug design. In 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide, the thiophene ring is further functionalized with a chloro group at the 5-position, which can modulate electronic properties and influence interactions with biological targets. The presence of this electron-withdrawing group may enhance binding affinity or alter metabolic stability, key considerations in drug development.

The sulfonamide functional group is another critical pharmacophore in this compound. Sulfonamides are widely recognized for their role as bioisosteres and have been incorporated into countless therapeutic agents due to their ability to improve solubility, binding affinity, and metabolic profiles. In 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide, the sulfonamide moiety is positioned at the nitrogen atom of the propyl chain, creating a potential interaction site with biological targets. This arrangement may facilitate hydrogen bonding or ionic interactions, enhancing the compound’s pharmacological relevance.

The dihydropyridazine core is a less common but increasingly explored structural motif in medicinal chemistry. This seven-membered heterocycle combines nitrogen atoms with a pyridazine ring, offering unique electronic and steric properties. In 5-chloro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]thiophene-2-sulfonamide, the dihydropyridazine ring is substituted with a phenyl group at the 3-position and an oxo group at the 6-position. These substituents can influence electronic distribution and molecular shape, potentially affecting binding interactions with biological macromolecules. The propyl chain extending from the dihydropyridazine further contributes to the compound’s complexity and may provide additional interaction points or conformational flexibility.

Recent advancements in computational chemistry and molecular modeling have enabled deeper insights into the potential biological activities of 5-chloro-N-[3-(6-oxyphthaloyl)-propyl]-4-methyl-thiazole sulfonamide derivatives. Studies suggest that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory pathways, cancer progression, and neurological disorders. The combination of a thiophene ring, sulfonamide moiety, and dihydropyridazine core in 1021091-21 makes it an intriguing candidate for further investigation.

One particularly promising area of research involves exploring the compound’s potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The sulfonamide group is known to interact with ATP-binding sites of enzymes like PPARs (Peroxisome Proliferator Activated Receptors), which play crucial roles in regulating glucose homeostasis and lipid metabolism. By targeting these pathways, derivatives like 5-chloro-N-[3-(6-oxyphthaloyl)-propyl]-4-methyl-thiazole sulfonamide could offer therapeutic benefits for metabolic disorders.

Another avenue of investigation focuses on the compound’s potential anti-inflammatory properties. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders, arthritis, and certain types of cancer. The thiophene scaffold has been associated with anti-inflammatory activities in several natural products and synthetic compounds. Furthermore, sulfonamides are known for their ability to modulate inflammatory cytokine production by interacting with nuclear receptors such as NFκB (Nuclear Factor kappa B). Exploring these mechanisms could unlock new therapeutic strategies using compounds like 1021091-cas no1021091.

The phenyl substituent on the dihydropyridazine ring in 5-chloro-N-[3-(6-oxyphthaloyl)-propyl]-4-methyl-thiazole sulfonamide may also contribute to its biological activity by influencing receptor binding or enzyme inhibition. Phenolic groups are frequently found in bioactive molecules due to their ability to engage in hydrogen bonding networks within biological targets. Additionally, they can exhibit antioxidant properties by scavenging reactive oxygen species (ROS), which are implicated in oxidative stress-related pathologies.

In conclusion,5-chloro-N-[3-(6-oxyphthaloyl)-propyl]-4-methyl-thiazole sulfonamide (CAS no 1021091) represents a structurally complex and biologically relevant compound that warrants further exploration. Its unique combination of pharmacophoric elements—thiophene ring,sulfonamide, dihydropyridazine core,and phenyl substituent—positions it as a promising candidate for drug discovery efforts targeting metabolic diseases,inflammation,and other pathological conditions. Advances in synthetic methodologies,computational modeling,and high-throughput screening techniques will likely accelerate the development of derivatives with enhanced efficacy and selectivity for therapeutic applications.